Cas no 2229414-76-8 (1-(4-ethynylphenyl)-N-methylcyclopropan-1-amine)

• Product Name: 1-(4-ethynylphenyl)-N-methylcyclopropan-1-amine
• CAS No: 2229414-76-8
• MF: C₁₂H₁₃N
• MW: 171.238322973251
• CID: 5867635
• PubChem ID: 88066315
• Update Time: 2025-08-04

1-(4-ethynylphenyl)-N-methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-ethynylphenyl)-N-methylcyclopropan-1-amine
• EN300-1762527
• 2229414-76-8
• SCHEMBL6941697

• Inchi： 1S/C12H13N/c1-3-10-4-6-11(7-5-10)12(13-2)8-9-12/h1,4-7,13H,8-9H2,2H3
• InChI Key： IWXCPIPUDPPHLA-UHFFFAOYSA-N
• SMILES： N(C)C1(C2C=CC(C#C)=CC=2)CC1

Computed Properties

• Exact Mass: 171.104799419g/mol
• Monoisotopic Mass: 171.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 12Ų

Additional information on 1-(4-ethynylphenyl)-N-methylcyclopropan-1-amine

Comprehensive Overview of 1-(4-ethynylphenyl)-N-methylcyclopropan-1-amine (CAS No. 2229414-76-8)

1-(4-ethynylphenyl)-N-methylcyclopropan-1-amine (CAS No. 2229414-76-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its unique cyclopropane and ethynylphenyl structural motifs, is often explored for its potential applications in drug discovery and advanced material synthesis. Researchers are particularly interested in its molecular interactions and bioactivity, which make it a promising candidate for targeted therapies and innovative material designs.

The compound's chemical structure features a cyclopropylamine core linked to a 4-ethynylphenyl group, which contributes to its distinct reactivity and stability. This combination of functional groups allows for versatile chemical modifications, enabling scientists to tailor its properties for specific applications. In recent years, the demand for high-purity organic intermediates like 1-(4-ethynylphenyl)-N-methylcyclopropan-1-amine has surged, driven by advancements in precision medicine and nanotechnology.

One of the most frequently searched questions about this compound revolves around its synthetic routes and scalability. Researchers and industry professionals often seek information on efficient laboratory-scale synthesis and industrial production methods. Additionally, the compound's potential role in neurological research has sparked interest, particularly in studies related to neurotransmitter modulation and receptor binding. These applications align with current trends in personalized healthcare and biomarker discovery.

From a materials science perspective, 1-(4-ethynylphenyl)-N-methylcyclopropan-1-amine is valued for its ability to serve as a building block for conjugated polymers and organic semiconductors. Its ethynyl group facilitates cross-coupling reactions, making it a key component in the development of optoelectronic devices and sensors. This aligns with the growing demand for sustainable materials and green chemistry solutions, which are hot topics in both academic and industrial circles.

Another area of interest is the compound's physicochemical properties, including its solubility, melting point, and stability under various conditions. These parameters are critical for determining its suitability in different applications, such as formulation development or catalytic processes. Researchers also frequently investigate its spectroscopic characteristics, such as NMR and mass spectrometry profiles, to ensure accurate identification and quality control.

In summary, 1-(4-ethynylphenyl)-N-methylcyclopropan-1-amine (CAS No. 2229414-76-8) is a multifaceted compound with broad potential in pharmaceutical research, materials science, and chemical synthesis. Its unique structural features and adaptable properties make it a valuable asset for scientists exploring next-generation therapeutics and advanced materials. As research continues to evolve, this compound is likely to play an increasingly important role in addressing some of the most pressing challenges in modern science and technology.